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molecular formula C10H6ClN3 B182257 9-chloro-1H-pyrazolo[3,4-f]quinoline CAS No. 148018-24-0

9-chloro-1H-pyrazolo[3,4-f]quinoline

Cat. No. B182257
CAS RN: 148018-24-0
M. Wt: 203.63 g/mol
InChI Key: CKSBYXGAMISFKU-UHFFFAOYSA-N
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Patent
US05506235

Procedure details

A mixture of 9-hydroxy-1H-pyrazolo[3,4-f]quinoline (2.97 g, 16.0 mmol) and phosphorus oxychloride (24.58 g, 160 mmol) at 0° C. was treated with dimethylformamide (DMF) (15.4 ml) dropwise. After addition was complete, the viscous reaction mixture was allowed to warm to room temperature and stirred overnight. The mixture was then poured onto ice and the resulting dark brown solution was treated with decolorizing carbon and filtered, and the brown filtrate neutralized with 10M NaOH. The light brown solid which resulted was collected by filtration and air dried giving 9-chloro-1H-pyrazolo[3,4-f]quinoline (1.73 g, 53%).
Name
9-hydroxy-1H-pyrazolo[3,4-f]quinoline
Quantity
2.97 g
Type
reactant
Reaction Step One
Name
phosphorus oxychloride
Quantity
24.58 g
Type
reactant
Reaction Step One
Name
dimethylformamide
Quantity
15.4 mL
Type
solvent
Reaction Step Two
Name
9-chloro-1H-pyrazolo[3,4-f]quinoline
Yield
53%

Identifiers

REACTION_CXSMILES
O[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[C:9]3[CH:14]=[N:13][NH:12][C:10]3=2)[N:5]=[CH:4][CH:3]=1.P(Cl)(Cl)([Cl:17])=O>CN(C)C=O>[Cl:17][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[C:9]3[CH:14]=[N:13][NH:12][C:10]3=2)[N:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
9-hydroxy-1H-pyrazolo[3,4-f]quinoline
Quantity
2.97 g
Type
reactant
Smiles
OC1=CC=NC2=CC=C3C(=C12)NN=C3
Name
phosphorus oxychloride
Quantity
24.58 g
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl
Step Two
Name
dimethylformamide
Quantity
15.4 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After addition
ADDITION
Type
ADDITION
Details
The mixture was then poured onto ice
ADDITION
Type
ADDITION
Details
the resulting dark brown solution was treated with decolorizing carbon
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The light brown solid which resulted
FILTRATION
Type
FILTRATION
Details
was collected by filtration and air
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
9-chloro-1H-pyrazolo[3,4-f]quinoline
Type
product
Smiles
ClC1=CC=NC2=CC=C3C(=C12)NN=C3
Measurements
Type Value Analysis
AMOUNT: MASS 1.73 g
YIELD: PERCENTYIELD 53%
YIELD: CALCULATEDPERCENTYIELD 53.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.